Cas no 2136916-59-9 ((3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2136916-59-9
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5913754
• PubChem ID: 165962724
• Update Time: 2025-05-24

(3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• EN300-1284665
• 2136916-59-9
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(pyrazin-2-yl)propanoic acid

• Inchi： 1S/C15H15N3O4/c19-14(20)8-12(13-9-16-6-7-17-13)18-15(21)22-10-11-4-2-1-3-5-11/h1-7,9,12H,8,10H2,(H,18,21)(H,19,20)/t12-/m1/s1
• InChI Key： CHDSFAVGSIIOTA-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C1C=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic Acid (CAS No. 2136916-59-9)

(3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid, commonly referred to by its CAS number CAS No. 2136916-59-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyloxy carbonyl group, a pyrazine ring, and a propanoic acid moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as Suzuki coupling and stereo-selective synthesis. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity, which is essential for its application in drug discovery and development. The integration of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

Recent studies have highlighted the potential of (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid as a promising candidate in the treatment of various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways, such as those involving protein kinases and proteasomes, has been extensively investigated. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth and inducing apoptosis in cancer cells, making it a potential lead compound for anti-cancer therapeutics.

In addition to its therapeutic applications, this compound has also been studied for its role in enzyme inhibition and receptor modulation. Researchers have explored its interactions with various biological targets, including G-protein coupled receptors (GPCRs) and nuclear receptors, which are critical in regulating physiological processes. The compound's ability to cross the blood-brain barrier has further expanded its potential applications in central nervous system-related disorders.

The structural versatility of (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid has also made it a valuable tool in chemical biology. Its use as a probe for studying protein-protein interactions and post-translational modifications has provided insights into complex cellular mechanisms. Furthermore, the compound's photophysical properties have been leveraged in fluorescence-based assays for drug screening and biomarker detection.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed information about its molecular structure, conformational flexibility, and binding modes with biological targets. Such insights are invaluable for optimizing its pharmacokinetic profile and enhancing its therapeutic potential.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the compound's safety profile. These studies have revealed that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on normal cells. However, further investigations are required to fully understand its long-term safety implications and potential for off-target effects.

The environmental impact of (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid has also been a focus of recent research. Studies on its biodegradation pathways and eco-toxicological effects have provided valuable data for risk assessment and regulatory compliance. Efforts are ongoing to develop sustainable methods for waste management and recycling during its production process.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2136916-59-9) represents a significant advancement in chemical innovation with broad applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and comprehensive biological evaluations, positions it as a key player in modern drug discovery and development.